Cas no 121021-32-7 (Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]-)
121021-32-7 structure
Product Name:Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]-
CAS No:121021-32-7
MF:C6H13BO2
MW:127.977222204208
CID:1211689
PubChem ID:13201836
Update Time:2025-04-20
Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]- Chemical and Physical Properties
Names and Identifiers
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- Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]-
- [(Z)-3,3-dimethylbut-1-enyl]boronic acid
- DTXSID40527049
- 121021-32-7
- [(1Z)-3,3-Dimethylbut-1-en-1-yl]boronic acid
- (Z)-(3,3-Dimethylbut-1-en-1-yl)boronic acid
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- Inchi: 1S/C6H13BO2/c1-6(2,3)4-5-7(8)9/h4-5,8-9H,1-3H3/b5-4-
- InChI Key: CTIWKIMYFQSVBZ-PLNGDYQASA-N
- SMILES: OB(/C=C\C(C)(C)C)O
Computed Properties
- Exact Mass: 128.1008598g/mol
- Monoisotopic Mass: 128.1008598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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